Cas no 328027-10-7 (2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide)

• Product Name: 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide
• CAS No: 328027-10-7
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6191503
• PubChem ID: 1010775
• Update Time: 2025-06-29

2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide
• 2-(4-methylphenoxy)-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}acetamide
• AN-329/15333041
• SR-01000476969-1
• Oprea1_725562
• ZINC00671197
• AKOS000488643
• VU0489266-1
• F1443-6986
• 2-(4-methylphenoxy)-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]acetamide
• N-(4-((4-methylpiperidin-1-yl)sulfonyl)phenyl)-2-(p-tolyloxy)acetamide
• 2-(4-methylphenoxy)-N-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}acetamide
• 328027-10-7
• Oprea1_458416
• SR-01000476969
• Z29099969

• Inchi： 1S/C21H26N2O4S/c1-16-3-7-19(8-4-16)27-15-21(24)22-18-5-9-20(10-6-18)28(25,26)23-13-11-17(2)12-14-23/h3-10,17H,11-15H2,1-2H3,(H,22,24)
• InChI Key： MDNUBOYYWLQASM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(COC1C=CC(C)=CC=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide

Introduction to 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide (CAS No. 328027-10-7) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide, identified by the CAS number 328027-10-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The presence of both methylphenoxy and methylpiperidin-1-yl substituents contributes to its unique pharmacological profile, making it a subject of intense study among researchers.

In recent years, the field of chemical biology has witnessed remarkable progress in the discovery and optimization of small molecules that can interact with biological targets at a molecular level. Among these, 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide has emerged as a promising candidate due to its ability to engage with specific enzymes and receptors involved in various disease mechanisms. The structural design of this compound incorporates elements that enhance its binding affinity and selectivity, which are critical factors in drug development.

The methylphenoxy moiety in the molecule is particularly noteworthy, as it has been shown to influence the solubility and metabolic stability of bioactive compounds. This feature is especially relevant in pharmaceutical applications, where the bioavailability of a drug is a key determinant of its efficacy. Additionally, the methylpiperidin-1-yl group contributes to the compound's ability to cross the blood-brain barrier, a property that is often sought after in treatments targeting neurological disorders.

Recent studies have highlighted the potential of this compound as an inhibitor of key enzymes implicated in inflammatory responses and cancer progression. For instance, research indicates that it may interact with c-Jun N-terminal kinases (JNKs), a family of serine/threonine protein kinases that play a crucial role in stress signaling pathways. By modulating JNK activity, this compound could offer therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders.

Another area where 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide shows promise is in the context of cancer chemoprevention. Preclinical studies have demonstrated that it can inhibit the activity of tyrosine kinases, which are often overexpressed in tumor cells. This inhibitory effect is attributed to its ability to disrupt signaling pathways that promote cell proliferation and survival. Furthermore, its structural features allow it to exhibit low toxicity profiles, making it an attractive candidate for further development into a clinical drug.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of robust methodologies in drug discovery.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide and its biological targets. These studies have provided insights into key pharmacophoric elements that contribute to its potency and selectivity. By integrating experimental data with computational predictions, researchers can refine their designs to optimize pharmacological properties further.

The development of novel therapeutic agents often involves rigorous testing to assess their efficacy and safety profiles. In vitro assays have been conducted to evaluate the compound's interaction with various biological targets, while animal models have been used to investigate its pharmacokinetic behavior. These studies have laid the groundwork for potential clinical trials, where human subjects will be evaluated for therapeutic responses.

As research continues to evolve, the applications of 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide are expected to expand into new therapeutic areas. Its unique structural features make it a versatile scaffold for designing derivatives with enhanced properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible medical breakthroughs.

In conclusion, 2-(4-methylphenoxy)-N-{4-(4-methylpiperidin-1-yl)sulfonylphenyl}acetamide (CAS No. 328027-10-7) stands as a testament to the power of interdisciplinary research in advancing pharmaceutical science. Its potential applications in modulating critical biological pathways underscore its significance as a lead compound for future drug development efforts.